1-(4-fluorobenzoyl)-N-[(4-methoxyphenyl)methyl]piperidine-4-carboxamide

• Molecular Formula: C21H23FN2O3
• Molecular Weight: 370.4 g/mol
• SMILES: COC1=CC=C(C=C1)CNC(=O)C2CCN(CC2)C(=O)C3=CC=C(C=C3)F
• InChI: InChI=1S/C21H23FN2O3/c1-27-19-8-2-15(3-9-19)14-23-20(25)16-10-12-24(13-11-16)21(26)17-4-6-18(22)7-5-17/h2-9,16H,10-14H2,1H3,(H,23,25)
• InChIKey: ZHTFUIKHCPMOHZ-UHFFFAOYSA-N

Procurement Guide: 1-(4-Fluorobenzoyl)-N-[(4-methoxyphenyl)methyl]piperidine-4-carboxamide

1-(4-Fluorobenzoyl)-N-[(4-methoxyphenyl)methyl]piperidine-4-carboxamide (CAS 1370243-61-0) is a synthetic piperidine-4-carboxamide derivative bearing a 4-fluorobenzoyl N-substituent and a 4-methoxybenzyl carboxamide side chain [1]. This compound is documented as Reference Example 629 in US Patent 10,202,379, which describes substituted polycyclic carbamoylpyridone prodrugs with cap-dependent endonuclease inhibitory activity for influenza treatment . The compound's structural features—specifically the 4-fluorobenzoylpiperidine core coupled with an N-(4-methoxybenzyl)carboxamide—place it at the intersection of two distinct pharmacophore classes: FPR2 (formyl peptide receptor 2) modulators and antiviral prodrug intermediates [1].

Identity

Reference Example 629 (US 10,202,379)

Pharmacophore

Dual FPR2 / 5-HT2A motif scaffold

Synthetic Role

Intermediate for cap-dependent endonuclease inhibitor prodrug research

• [1] US Patent 10,202,379 B2. Substituted polycyclic carbamoyl pyridone derivative prodrug. Shionogi & Co., Ltd. Filed Sep 21, 2011, issued Feb 12, 2019. Reference Example 629. View Source

Why Generic Analogs Cannot Replace This Compound

Simple piperidine-4-carboxamide analogs—such as the unsubstituted 1-(4-fluorobenzoyl)piperidine-4-carboxamide (CAS 374914-43-9) or N-(4-methoxyphenyl) variants lacking the benzyl methylene spacer—fail to recapitulate the dual pharmacophore character of the target compound . The 4-fluorobenzoyl group is a known FPR2-binding motif, while the N-(4-methoxybenzyl)carboxamide introduces a privileged scaffold associated with enhanced metabolic stability and distinct receptor subtype selectivity . Generic substitution with analogs lacking either motif (e.g., 2-fluorobenzoyl regioisomers or N-phenyl amides) risks loss of target engagement, altered pharmacokinetics, and non-reproducible biological results .

Dual pharmacophore mismatch

Analogs lacking 4-fluorobenzoyl or N-benzyl motifs may not engage both FPR2 and 5-HT2A, altering target selectivity context.

Regioisomer substitution risk

2-Fluorobenzoyl regioisomers may shift FPR2 binding, limiting class-matched profiling outcomes.

Metabolic stability divergence

N-Phenyl amide analogs may undergo faster oxidative metabolism; predicted half-life differences require verification.

Differentiation Evidence vs. Closest Structural Analogs

FPR2 vs. 5-HT2A Selectivity Switch

The 4-(p-fluorobenzoyl)piperidine moiety is a known FPR2-binding pharmacophore, whereas replacement of this moiety with N-(2-methoxybenzyl) converts ketanserin (a selective 5-HT2A antagonist) into RH-34, a potent 5-HT2A partial agonist [1]. The target compound uniquely retains the 4-fluorobenzoylpiperidine core and adds an N-(4-methoxybenzyl)carboxamide, creating a hybrid scaffold with potential dual-target or biased-signaling properties not accessible to analogs that contain only one motif [1][2]. The class-level benchmark for FPR2 selectivity is BMS-986235, a 4-fluorobenzoyl-containing FPR2 agonist with EC50 0.4 nM at hFPR2 and >7,000-fold selectivity over FPR1 .

Receptor selectivity

Class-level

Dual FPR2/5-HT2A pharmacophore vs. single-motif analogs

Supports biased GPCR signaling exploration

Target EC50 not publicly available; class-level SAR inference

Evidence Dimension	Receptor selectivity profile (FPR2 vs. 5-HT2A)
Target Compound Data	Contains both 4-fluorobenzoylpiperidine (FPR2 motif) and N-(4-methoxybenzyl)carboxamide (5-HT2A motif); specific EC50 values not publicly reported
Comparator Or Baseline	BMS-986235 (FPR2-selective agonist): EC50 0.4 nM hFPR2, >7,000-fold vs. FPR1. RH-34 (5-HT2A partial agonist): selective 5-HT2A activity
Quantified Difference	Qualitative: target combines two distinct GPCR pharmacophores; absence of the 4-fluorobenzoyl moiety shifts selectivity toward 5-HT2A (class-level inference)
Conditions	Comparative analysis based on published SAR of ketanserin derivatives and FPR2 agonist patents (US Patent 10,202,379; EP 3789378 A1)

Why This Matters

The dual pharmacophore architecture enables exploration of biased signaling or dual-target pharmacology across FPR2 and 5-HT2A receptors, a capability absent in single-pharmacophore analogs.

• [1] DBpedia. About: RH-34. A compound derived from ketanserin by replacing 4-(p-fluorobenzoyl)piperidine with N-(2-methoxybenzyl), converting 5-HT2A antagonist to partial agonist. View Source
• [2] EP 3789378 A1. Piperidines or piperidones substituted with urea and heteroaryl as FPR2 modulators. Grünenthal GmbH. View Source

Metabolic Stability: N-Benzyl vs. N-Phenyl Amide

N-Benzylated amides demonstrate enhanced metabolic stability compared to N-phenyl amides due to altered electronic and steric properties . The target compound contains an N-(4-methoxybenzyl)carboxamide, which is expected to reduce oxidative N-dealkylation and increase in vitro half-life relative to analogs with a direct N-phenyl linkage such as 1-(4-fluorobenzoyl)-N-(4-methoxyphenyl)piperidine-4-carboxamide [1]. In the context of prodrug design (US Patent 10,202,379), N-benzyl carboxamides serve as cleavable promoieties that balance stability with enzymatic activation [1].

Predicted logP

Class-level

≥ 4.0

May confer enhanced metabolic stability vs. N-phenyl amides

Specific microsomal t1/2 not publicly reported

Evidence Dimension	Predicted metabolic stability (N-benzyl vs. N-phenyl amide)
Target Compound Data	N-(4-methoxybenzyl)carboxamide: predicted logP ≥ 4.0, enhanced metabolic stability vs. N-phenyl analogs (class-level SAR)
Comparator Or Baseline	1-(4-fluorobenzoyl)-N-(4-methoxyphenyl)piperidine-4-carboxamide: N-phenyl amide, lacks benzylic methylene spacer, more susceptible to oxidative metabolism
Quantified Difference	Qualitative: N-benzyl amides exhibit structure-dependent metabolic stability superior to N-phenyl amides; specific microsomal t1/2 values not publicly available for target compound
Conditions	Class-level SAR derived from N-benzyl benzimidazole and N-benzylamide metabolism literature

Why This Matters

Enhanced metabolic stability translates to longer in vitro half-life and potentially improved oral bioavailability in prodrug applications, a critical selection criterion for medicinal chemistry programs.

• [1] US Patent 10,202,379 B2. Substituted polycyclic carbamoyl pyridone derivative prodrug. Shionogi & Co., Ltd. Reference Example 629. View Source

Synthetic Intermediate for Cap-Dependent Endonuclease Prodrugs

US Patent 10,202,379 explicitly identifies this compound as Reference Example 629, a synthetic intermediate in the preparation of substituted polycyclic carbamoylpyridone prodrugs that inhibit influenza cap-dependent endonuclease [1]. This differentiates it from generic piperidine-4-carboxamides, which lack documented utility in antiviral prodrug synthesis. The compound's specific substitution pattern—4-fluorobenzoyl at N1 and 4-methoxybenzyl at the carboxamide—mirrors structural features found in prodrug promoieties designed for optimal enzymatic cleavage and pharmacokinetic performance [1].

Patent role

Patent context

Reference Example 629, US 10,202,379

Intermediate for cap-dependent endonuclease prodrugs

Disclosed synthetic route per patent disclosure

Evidence Dimension	Documented synthetic utility in patented antiviral prodrug pathway
Target Compound Data	Reference Example 629 in US 10,202,379; key intermediate for cap-dependent endonuclease inhibitor prodrugs
Comparator Or Baseline	Generic piperidine-4-carboxamides (e.g., 1-(4-fluorobenzoyl)piperidine-4-carboxamide, CAS 374914-43-9): no documented utility in antiviral prodrug synthesis
Quantified Difference	Binary: patented synthetic role vs. no documented role in the same pathway; specific yield or purity data not publicly disclosed
Conditions	Patent disclosure: US 10,202,379 B2 (Shionogi & Co., Ltd.)

Why This Matters

Procurement of this specific compound is essential for replicating the patented synthetic route to influenza cap-dependent endonuclease inhibitor prodrugs; generic substitutes lack this validated synthetic utility.

• [1] US Patent 10,202,379 B2. Substituted polycyclic carbamoyl pyridone derivative prodrug. Shionogi & Co., Ltd. Reference Example 629 (CAS 1370243-61-0). View Source

Recommended Applications

FPR2 Target Validation & GPCR Selectivity Profiling

Use as a tool compound to explore FPR2-mediated signaling in the presence of a secondary N-methoxybenzyl pharmacophore. The compound's hybrid scaffold enables investigation of biased agonism or dual-receptor pharmacology at FPR2 and 5-HT2A, informed by class-level selectivity data for BMS-986235 (>7,000-fold FPR2 vs. FPR1 selectivity) and the known 5-HT2A activity of N-methoxybenzyl-containing ligands [1].

Antiviral Prodrug Discovery: Cap-Dependent Endonuclease

Utilize as a key synthetic intermediate following the patented route in US 10,202,379 for the preparation of polycyclic carbamoylpyridone prodrugs with anti-influenza activity [1]. The compound's specific substitution pattern is integral to the prodrug design, and substitution with generic analogs may compromise synthetic efficiency or prodrug activation kinetics.

N-Benzyl Carboxamide Metabolic Stability SAR

Deploy as a reference compound to benchmark the metabolic stability of N-benzyl carboxamide-containing candidates against N-phenyl amide analogs. The benzylic methylene spacer in the target compound is predicted to confer superior resistance to oxidative metabolism, making it a valuable comparator in structure-metabolism relationship studies [1].

Application

Selection Property

Validation Focus

FPR2 & 5-HT2A GPCR profiling

Dual FPR2/5-HT2A pharmacophore scaffold

Receptor selectivity and biased signaling assays

Endonuclease inhibitor prodrug intermediate

Synthetic route specificity (Ref. Ex. 629)

Cap-dependent endonuclease inhibition screening

Metabolic stability SAR

N-Benzyl carboxamide linker

In vitro microsomal stability benchmarking

• [1] US Patent 10,202,379 B2. Substituted polycyclic carbamoyl pyridone derivative prodrug. Shionogi & Co., Ltd. Reference Example 629. View Source